![molecular formula C24H29N3O3 B304392 3-[(1-Benzylpiperidin-4-yl)amino]-1-(4-ethoxyphenyl)pyrrolidine-2,5-dione](/img/structure/B304392.png)
3-[(1-Benzylpiperidin-4-yl)amino]-1-(4-ethoxyphenyl)pyrrolidine-2,5-dione
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Overview
Description
3-[(1-Benzylpiperidin-4-yl)amino]-1-(4-ethoxyphenyl)pyrrolidine-2,5-dione is a chemical compound that has been the subject of scientific research due to its potential use as a pharmaceutical agent. This compound has been synthesized using various methods and has been found to have several biochemical and physiological effects.
Mechanism of Action
The mechanism of action of 3-[(1-Benzylpiperidin-4-yl)amino]-1-(4-ethoxyphenyl)pyrrolidine-2,5-dione is not fully understood. However, it has been suggested that this compound may act on the central nervous system by modulating the activity of certain neurotransmitters.
Biochemical and physiological effects:
Studies have shown that this compound has several biochemical and physiological effects. This compound has been found to have analgesic and anti-inflammatory effects in animal models. It has also been shown to have anti-cancer effects in vitro.
Advantages and Limitations for Lab Experiments
One advantage of using 3-[(1-Benzylpiperidin-4-yl)amino]-1-(4-ethoxyphenyl)pyrrolidine-2,5-dione in lab experiments is its potential as a pharmaceutical agent. However, one limitation is that the mechanism of action of this compound is not fully understood, which may limit its use in certain types of experiments.
Future Directions
There are several future directions for research on 3-[(1-Benzylpiperidin-4-yl)amino]-1-(4-ethoxyphenyl)pyrrolidine-2,5-dione. One area of research is the development of new synthetic methods for this compound. Another area of research is the investigation of its potential use in the treatment of neurological disorders. Additionally, further studies are needed to fully understand the mechanism of action of this compound.
Synthesis Methods
The synthesis of 3-[(1-Benzylpiperidin-4-yl)amino]-1-(4-ethoxyphenyl)pyrrolidine-2,5-dione has been achieved using several methods. One such method involves the reaction of 4-ethoxyphenylacetic acid with N-Boc-4-piperidone to form N-Boc-4-(4-ethoxyphenyl)-2-piperidone. This compound is then reacted with benzylamine to form this compound.
Scientific Research Applications
The potential pharmaceutical applications of 3-[(1-Benzylpiperidin-4-yl)amino]-1-(4-ethoxyphenyl)pyrrolidine-2,5-dione have been the subject of several scientific studies. This compound has been found to have potential as an analgesic, anti-inflammatory, and anti-cancer agent. It has also been studied for its potential use in the treatment of neurological disorders such as Parkinson's disease.
properties
Molecular Formula |
C24H29N3O3 |
---|---|
Molecular Weight |
407.5 g/mol |
IUPAC Name |
3-[(1-benzylpiperidin-4-yl)amino]-1-(4-ethoxyphenyl)pyrrolidine-2,5-dione |
InChI |
InChI=1S/C24H29N3O3/c1-2-30-21-10-8-20(9-11-21)27-23(28)16-22(24(27)29)25-19-12-14-26(15-13-19)17-18-6-4-3-5-7-18/h3-11,19,22,25H,2,12-17H2,1H3 |
InChI Key |
MXDUXOYMQRHQOL-UHFFFAOYSA-N |
SMILES |
CCOC1=CC=C(C=C1)N2C(=O)CC(C2=O)NC3CCN(CC3)CC4=CC=CC=C4 |
Canonical SMILES |
CCOC1=CC=C(C=C1)N2C(=O)CC(C2=O)NC3CCN(CC3)CC4=CC=CC=C4 |
Origin of Product |
United States |
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